Cas no 2228397-18-8 (5-(3-sulfanylpropyl)thiophene-2-carbonitrile)

• Product Name: 5-(3-sulfanylpropyl)thiophene-2-carbonitrile
• CAS No: 2228397-18-8
• MF: C₈H₉NS₂
• MW: 183.29375910759
• CID: 6254970
• PubChem ID: 165611064
• Update Time: 2025-05-27

5-(3-sulfanylpropyl)thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(3-sulfanylpropyl)thiophene-2-carbonitrile
• 2228397-18-8
• EN300-1748649

• Inchi： 1S/C8H9NS2/c9-6-8-4-3-7(11-8)2-1-5-10/h3-4,10H,1-2,5H2
• InChI Key： SPCOYLPQCCIOQD-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1CCCS

Computed Properties

• Exact Mass: 183.01764164g/mol
• Monoisotopic Mass: 183.01764164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 53Ų

Additional information on 5-(3-sulfanylpropyl)thiophene-2-carbonitrile

Recent Advances in the Study of 5-(3-sulfanylpropyl)thiophene-2-carbonitrile (CAS: 2228397-18-8)

The compound 5-(3-sulfanylpropyl)thiophene-2-carbonitrile (CAS: 2228397-18-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of 5-(3-sulfanylpropyl)thiophene-2-carbonitrile as a versatile scaffold for the development of novel bioactive molecules. Its thiophene core, coupled with the sulfanylpropyl and carbonitrile functional groups, provides a rich platform for chemical modifications, enabling the exploration of diverse pharmacological activities. Researchers have particularly emphasized its potential in targeting enzymes and receptors involved in inflammatory and neurodegenerative diseases.

One of the key breakthroughs in the synthesis of this compound involves a multi-step protocol that ensures high yield and purity. The process typically begins with the functionalization of the thiophene ring, followed by the introduction of the sulfanylpropyl group and subsequent cyanation. Recent optimizations in the synthetic route have reduced the number of steps and improved overall efficiency, making it more accessible for large-scale production and further biological evaluation.

In terms of biological activity, preliminary in vitro studies have demonstrated that 5-(3-sulfanylpropyl)thiophene-2-carbonitrile exhibits promising inhibitory effects against specific kinases and proteases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its efficacy in inhibiting a key enzyme involved in the pathogenesis of Alzheimer's disease, with an IC50 value in the low micromolar range. These findings suggest its potential as a lead compound for the development of new therapeutic agents.

Further investigations into the compound's mechanism of action have revealed its ability to modulate cellular signaling pathways, particularly those related to oxidative stress and inflammation. Molecular docking studies have provided insights into its binding interactions with target proteins, highlighting the importance of the sulfanylpropyl moiety in stabilizing these interactions. These computational findings are currently being validated through experimental assays, with promising preliminary results.

Despite these advancements, challenges remain in the clinical translation of 5-(3-sulfanylpropyl)thiophene-2-carbonitrile. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic profiling. Collaborative efforts between academic and industrial researchers are underway to tackle these challenges and accelerate the compound's progression into preclinical development.

In conclusion, 5-(3-sulfanylpropyl)thiophene-2-carbonitrile represents a promising candidate in the search for novel therapeutics, particularly for conditions with unmet medical needs. Its unique chemical structure and demonstrated biological activities make it a valuable subject for ongoing and future research. Continued exploration of its pharmacological potential, coupled with advancements in synthetic methodologies, is expected to yield significant contributions to the field of medicinal chemistry in the coming years.